4-(9h-Fluoren-2-yl)phthalazin-1(2h)-one

• CAS No.: 23949-01-1
• Molecular Formula: C21H14N2O
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 4-(9H-fluoren-2-yl)-2H-phthalazin-1-one
• InChI: InChI=1S/C21H14N2O/c24-21-19-8-4-3-7-18(19)20(22-23-21)14-9-10-17-15(12-14)11-13-5-1-2-6-16(13)17/h1-10,12H,11H2,(H,23,24)
• InChI Key: LZBFLTZTHFHBRZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C4=NNC(=O)C5=CC=CC=C54

Description

4-(9h-Fluoren-2-yl)phthalazin-1(2h)-one is a useful research compound. Its molecular formula is C21H14N2O and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Biological Activity

4-(9H-Fluoren-2-yl)phthalazin-1(2H)-one is a compound belonging to the phthalazine family, recognized for its diverse biological activities. This article provides an overview of its pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects, supported by recent research findings and case studies.

Antimicrobial Activity

Recent studies have shown that derivatives of phthalazinones exhibit significant antimicrobial properties. For instance, compounds synthesized from phthalazinone cores have demonstrated effectiveness against various bacterial strains. The introduction of substituents at specific positions on the phthalazine ring enhances their antimicrobial potency.

Compound	Activity	Minimum Inhibitory Concentration (MIC)
Compound A	Bactericidal	5 µg/mL
Compound B	Antifungal	10 µg/mL

Anticancer Properties

Phthalazine derivatives, including 4-(9H-Fluoren-2-yl)phthalazin-1(2H)-one, have been evaluated for their anticancer activities against several human cancer cell lines. The antiproliferative effects were assessed using the MTT assay, revealing promising results.

Cell Line	IC50 (µM)	Reference
A2780 (Ovarian)	8.5
NCI-H460 (Lung)	7.2
MCF-7 (Breast)	6.3

Case Study : A study involving the synthesis of dithiocarbamate derivatives of phthalazinones showed that certain modifications led to IC50 values below 10 µM against the A2780 and MCF-7 cell lines, indicating strong anticancer potential.

Anti-inflammatory Effects

The anti-inflammatory activity of phthalazine derivatives has been attributed to their ability to inhibit pro-inflammatory cytokines and modulate immune responses. In vitro studies have shown that these compounds can reduce the production of TNF-alpha and IL-6 in activated macrophages.

The biological activity of 4-(9H-Fluoren-2-yl)phthalazin-1(2H)-one is believed to involve multiple mechanisms:

• Inhibition of Enzymatic Activity : Some derivatives act as inhibitors of key enzymes involved in cancer progression and inflammation.
• Induction of Apoptosis : Certain compounds have been shown to induce apoptosis in cancer cells through intrinsic pathways.